N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)-acetamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)-acetamide, also known as NAMPA, is an organic compound belonging to the family of amides. It is a white solid with a melting point of 195-196°C and a molecular weight of 295.38 g/mol. NAMPA is a synthetic compound that is used in various scientific research applications, including biochemical and physiological studies.
Scientific Research Applications
Anti-Inflammatory Properties
N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)acetamide has been investigated for its anti-inflammatory effects. Researchers have explored its potential as a novel anti-inflammatory agent, particularly in conditions such as arthritis, dermatitis, and other inflammatory disorders. Studies suggest that it may modulate immune responses and inhibit pro-inflammatory cytokines, making it a promising candidate for drug development .
Analgesic Activity
The compound’s structure hints at possible analgesic properties. Investigations have focused on its ability to alleviate pain, potentially through interactions with specific receptors in the central nervous system. Understanding its mechanism of action could lead to the development of more effective pain-relieving medications .
Anticancer Potential
Preliminary studies indicate that N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)acetamide might exhibit anticancer activity. Researchers have explored its effects on cancer cell lines, including inhibition of cell proliferation and induction of apoptosis. Further research is needed to elucidate its precise mechanisms and evaluate its potential as an adjunct therapy in cancer treatment .
Cardiovascular Applications
The compound’s impact on cardiovascular health has also been investigated. It may influence blood pressure regulation, vascular tone, and endothelial function. Researchers are exploring its potential as a vasodilator or in managing conditions like hypertension and atherosclerosis .
Neuroprotective Effects
N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)acetamide shows promise as a neuroprotective agent. Studies suggest that it may enhance neuronal survival, reduce oxidative stress, and mitigate neuroinflammation. These properties make it relevant for neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Antimicrobial Activity
Researchers have investigated the compound’s antimicrobial potential. It exhibits inhibitory effects against certain bacteria and fungi. While not yet a mainstream antimicrobial agent, its unique structure warrants further exploration for combating infections .
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(2-propan-2-ylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-12(2)14-7-4-5-10-17(14)22-11-18(21)20-16-9-6-8-15(19)13(16)3/h4-10,12H,11,19H2,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITNMDBCEYGRPPR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)COC2=CC=CC=C2C(C)C)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201172143 |
Source
|
| Record name | N-(3-Amino-2-methylphenyl)-2-[2-(1-methylethyl)phenoxy]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201172143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-2-(2-isopropylphenoxy)-acetamide | |
CAS RN |
953719-01-2 |
Source
|
| Record name | N-(3-Amino-2-methylphenyl)-2-[2-(1-methylethyl)phenoxy]acetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=953719-01-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(3-Amino-2-methylphenyl)-2-[2-(1-methylethyl)phenoxy]acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201172143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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